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Compound of Interest

2-Bromo-5-
Compound Name:
(methylsulfonyl)pyridine

Cat. No.: B1277463

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a
laboratory setting. A comprehensive Safety Data Sheet (SDS) for 2-Bromo-5-
(methylsulfonyl)pyridine (CAS No. 343262-51-1) was not publicly available at the time of
writing. The information herein is compiled from supplier product pages, data from structurally
similar compounds, and general principles of laboratory safety. It is not a substitute for a
manufacturer-provided SDS. A thorough risk assessment should be conducted before handling
this chemical.

Chemical Identification
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Identifier Value

Chemical Name 2-Bromo-5-(methylsulfonyl)pyridine

2-Bromo-5-(methanesulfonyl)pyridine, 5-

Synonyms Methylsulfonyl-2-bromopyridine
CAS Number 343262-51-1[1]

Molecular Formula CeHeBrNO2S[1]

Molecular Weight 236.09 g/mol [1]

Structure

ialt text

Hazard Identification

This compound is classified as hazardous. The primary known hazard is acute oral toxicity.[2]

GHS Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4

GHS Label Elements:

Pictogram Signal Word Hazard Statement

Warning H302: Harmful if swallowed[2]

Potential Hazards (inferred from related compounds):

o Skin Irritation: Similar brominated and sulfonyl-containing aromatic compounds can cause
skin irritation.
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» Eye Irritation: May cause serious eye irritation.

e Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

First-Aid Measures

Immediate medical attention is recommended in case of exposure.

Exposure Route

First-Aid Protocol

Ingestion

If swallowed, call a poison control center or
doctor immediately for treatment advice. Have
the person sip a glass of water if able to
swallow. Do not induce vomiting unless told to
do so by a poison control center or doctor. Do
not give anything by mouth to an unconscious

person.

Inhalation

Move the person to fresh air. If the person is not
breathing, call 911 or an ambulance, then give
artificial respiration, preferably by mouth-to-
mouth, if possible. Call a poison control center

or doctor for further treatment advice.

Skin Contact

Take off contaminated clothing. Rinse skin
immediately with plenty of water for 15-20
minutes. Call a poison control center or doctor

for treatment advice.

Eye Contact

Hold eye open and rinse slowly and gently with
water for 15-20 minutes. Remove contact
lenses, if present, after the first 5 minutes, then
continue rinsing the eye. Call a poison control

center or doctor for treatment advice.

Fire-Fighting Measures
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Parameter

Information

Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes under fire conditions,
including carbon oxides, nitrogen oxides, sulfur

oxides, and hydrogen bromide.

Fire-Fighting Equipment

Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures

Step

Protocol

Personal Precautions

Wear appropriate personal protective equipment
(PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. For larger spills
or in enclosed spaces, a respirator may be

necessary. Ensure adequate ventilation.

Containment

Sweep up the spilled solid material, avoiding

dust generation.

Clean-up

Place the collected material into a sealed,

labeled container for hazardous waste disposal.

Environmental Precautions

Prevent the material from entering drains or

waterways.

Handling and Storage
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Aspect

Protocol

Handling

Handle in a well-ventilated area, preferably in a
chemical fume hood. Avoid contact with skin,
eyes, and clothing. Do not breathe dust. Wash

hands thoroughly after handling.

Storage

Store in a tightly closed container in a cool, dry,
and well-ventilated area. Keep away from
incompatible materials such as strong oxidizing

agents.

Exposure Controls and Personal Protection

Control

Specification

Engineering Controls

Work in a chemical fume hood. Ensure eyewash
stations and safety showers are readily

accessible.

Eye/Face Protection

Wear chemical safety goggles or a face shield.

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

If dust is generated and engineering controls are
not sufficient, use a NIOSH-approved particulate

respirator.

Physical and Chemical Properties
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Property Value

Appearance Solid (form may vary)

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Flash Point Not applicable (combustible solid)[2]

Stability and Reactivity

Parameter

Information

Reactivity

No specific data available.

Chemical Stability

Stable under recommended storage conditions.

Incompatible Materials

Strong oxidizing agents.

Hazardous Decomposition Products

Carbon oxides, nitrogen oxides, sulfur oxides,

hydrogen bromide.

Toxicological Information

Endpoint

Value

Acute Oral Toxicity

Category 4 (Harmful if swallowed)[2]

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Skin Corrosion/Irritation

No data available

Serious Eye Damage/Irritation

No data available

Carcinogenicity

No data available
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Disposal Considerations

Dispose of this chemical and its container in accordance with all applicable local, state, and
federal regulations. Do not allow it to enter the sewer system.

Experimental Protocols

Note: No specific experimental protocols involving 2-Bromo-5-(methylsulfonyl)pyridine were
found in the publicly available literature. The following are general best-practice protocols for
handling a hazardous solid chemical in a research setting.

Protocol 1: Weighing and Dispensing

e Preparation:
o Ensure the chemical fume hood is operational and the work area is clean and uncluttered.
o Don the appropriate PPE: lab coat, chemical safety goggles, and nitrile gloves.
o Designate a specific area within the fume hood for weighing.

e Procedure:

o

Place a calibrated analytical balance inside the fume hood.
o Use a clean, tared weigh boat or container.
o Carefully open the stock container of 2-Bromo-5-(methylsulfonyl)pyridine.

o Using a clean spatula, transfer the desired amount of the solid to the weigh boat. Avoid
generating dust.

o Securely close the stock container.
o Record the weight and proceed with the experimental use of the weighed compound.

e Clean-up:
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o Carefully clean the spatula and any contaminated surfaces within the fume hood with an
appropriate solvent and then soap and water.

o Dispose of any contaminated materials (e.g., weigh boat, gloves) in the designated
hazardous waste container.

o Wash hands thoroughly after completing the task.

Visualizations

Initial Actions Containment & Cleanup

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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